Cas no 1258651-60-3 ((5-cyano-2-fluorophenyl)methanesulfonamide)

• Product Name: (5-cyano-2-fluorophenyl)methanesulfonamide
• CAS No: 1258651-60-3
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• MDL: MFCD17977192
• CID: 4582994
• Update Time: 2025-05-23

(5-cyano-2-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-cyano-2-fluorophenyl)methanesulfonamide
• Benzenemethanesulfonamide, 5-cyano-2-fluoro-

• MDL： MFCD17977192
• Inchi： 1S/C8H7FN2O2S/c9-8-2-1-6(4-10)3-7(8)5-14(11,12)13/h1-3H,5H2,(H2,11,12,13)
• InChI Key： AAMQNTXZFWRPCZ-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC(C#N)=CC=C1F

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (5-cyano-2-fluorophenyl)methanesulfonamide

Introduction to (5-cyano-2-fluorophenyl)methanesulfonamide (CAS No. 1258651-60-3)

(5-cyano-2-fluorophenyl)methanesulfonamide, with the CAS number 1258651-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of methanesulfonamides, which are widely recognized for their diverse applications in medicinal chemistry due to their unique structural and functional properties.

The molecular structure of (5-cyano-2-fluorophenyl)methanesulfonamide consists of a phenyl ring substituted with a cyano group at the 5-position and a fluorine atom at the 2-position, linked to a methanesulfonamide moiety. This specific arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on identifying and optimizing small-molecule inhibitors for various therapeutic targets. The scaffold of (5-cyano-2-fluorophenyl)methanesulfonamide has shown promise in this context, particularly in the development of compounds targeting enzymes involved in cancer metabolism and inflammation. The fluorine atom, in particular, plays a crucial role in modulating the bioavailability and binding affinity of drug candidates.

One of the most compelling aspects of (5-cyano-2-fluorophenyl)methanesulfonamide is its potential as a lead compound for further derivatization. Researchers have leveraged its structural features to design analogs with enhanced pharmacological properties. For instance, studies have demonstrated that modifications at the cyano and methanesulfonamide positions can significantly alter the compound's interaction with biological targets, leading to improved efficacy and reduced toxicity.

The cyano group in (5-cyano-2-fluorophenyl)methanesulfonamide is known to enhance metabolic stability and binding affinity, while the fluorine atom contributes to lipophilicity and resistance to enzymatic degradation. These features make it an attractive candidate for drug development, particularly in the context of central nervous system (CNS) disorders where blood-brain barrier penetration is a critical factor.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening methods have been employed to identify derivatives of (5-cyano-2-fluorophenyl)methanesulfonamide that exhibit improved binding affinity for specific protein targets. These computational approaches have accelerated the discovery process, allowing researchers to prioritize promising compounds for experimental validation.

In addition to its pharmaceutical applications, (5-cyano-2-fluorophenyl)methanesulfonamide has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both electron-withdrawing cyano and fluorine groups enhances its ability to participate in charge transport processes, making it a valuable component in next-generation electronic materials.

The synthesis of (5-cyano-2-fluorophenyl)methanesulfonamide presents several challenges due to its complex structure. However, recent methodological advancements have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the phenyl ring core efficiently. Additionally, fluorination methods have been refined to introduce fluorine atoms at specific positions with high selectivity.

The growing interest in fluorinated compounds stems from their enhanced bioactivity and pharmacokinetic properties. The fluorine atom can influence drug metabolism by affecting both phase I and phase II biotransformation pathways. This modulation can lead to prolonged half-lives and improved therapeutic outcomes. In particular, fluoroaryl sulfonamides have been extensively studied for their anti-inflammatory and anticancer properties.

Ongoing research continues to explore new derivatives of (5-cyano-2-fluorophenyl)methanesulfonamide with tailored functionalities. By incorporating additional substituents or altering the core structure, scientists aim to develop compounds with even greater therapeutic potential. For example, studies are underway to investigate derivatives that exhibit targeted action against specific cancer subtypes or inflammatory diseases.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how different derivatives of (5-cyano-2-fluorophenyl)methanesulfonamide interact with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and help guide the design of next-generation compounds with improved pharmacological profiles.

In conclusion, (5-cyano-2-fluorophenyl)methanesulfonamide (CAS No. 1258651-60-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules, while its electronic properties also lend themselves well to applications in organic electronics. As research continues to advance, we can expect further innovations based on this versatile compound.